Cas no 1296274-65-1 (methyl 3-ethyl-5-{[2-(thiophen-2-yl)ethyl]sulfamoyl}-1H-pyrazole-4-carboxylate)

• Product Name: methyl 3-ethyl-5-{[2-(thiophen-2-yl)ethyl]sulfamoyl}-1H-pyrazole-4-carboxylate
• CAS No: 1296274-65-1
• MF: C₁₃H₁₇N₃O₄S₂
• MW: 343.421780347824
• CID: 5404357
• Update Time: 2025-10-17

methyl 3-ethyl-5-{[2-(thiophen-2-yl)ethyl]sulfamoyl}-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• RQVCPLMJZDESPZ-UHFFFAOYSA-N
• methyl 3-ethyl-5-{[2-(thiophen-2-yl)ethyl]sulfamoyl}-1H-pyrazole-4-carboxylate

• Inchi： 1S/C13H17N3O4S2/c1-3-10-11(13(17)20-2)12(16-15-10)22(18,19)14-7-6-9-5-4-8-21-9/h4-5,8,14H,3,6-7H2,1-2H3,(H,15,16)
• InChI Key： RQVCPLMJZDESPZ-UHFFFAOYSA-N
• SMILES： N1C(CC)=C(C(OC)=O)C(S(NCCC2SC=CC=2)(=O)=O)=N1

Computed Properties

• Exact Mass: 343.066
• Monoisotopic Mass: 343.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 3-ethyl-5-{[2-(thiophen-2-yl)ethyl]sulfamoyl}-1H-pyrazole-4-carboxylate

Comprehensive Overview of Methyl 3-Ethyl-5-{[2-(Thiophen-2-yl)ethyl]sulfamoyl}-1H-Pyrazole-4-Carboxylate (CAS No. 1296274-65-1)

Methyl 3-ethyl-5-{[2-(thiophen-2-yl)ethyl]sulfamoyl}-1H-pyrazole-4-carboxylate (CAS No. 1296274-65-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their bioactivity and versatility in drug design. The presence of a thiophene ring and a pyrazole core in its structure makes it particularly interesting for researchers exploring novel therapeutic agents and functional materials.

In recent years, the demand for heterocyclic compounds like methyl 3-ethyl-5-{[2-(thiophen-2-yl)ethyl]sulfamoyl}-1H-pyrazole-4-carboxylate has surged, driven by their applications in drug discovery and material science. The compound's sulfamoyl group enhances its potential as a enzyme inhibitor, while the ester functionality offers opportunities for further chemical modifications. Researchers are particularly interested in its role in targeted therapies, where its molecular structure could be optimized for specific biological interactions.

The synthesis of CAS No. 1296274-65-1 involves multi-step organic reactions, often starting with the condensation of thiophene derivatives and pyrazole precursors. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in sustainable chemistry, efforts are underway to develop greener synthetic routes for this compound, minimizing waste and energy consumption.

From a commercial perspective, methyl 3-ethyl-5-{[2-(thiophen-2-yl)ethyl]sulfamoyl}-1H-pyrazole-4-carboxylate is primarily supplied by specialized chemical manufacturers and research laboratories. Its applications span across pharmaceutical intermediates, agrochemical formulations, and even electronic materials. The compound's stability under various conditions makes it a reliable candidate for long-term studies and industrial use.

One of the most frequently asked questions about CAS No. 1296274-65-1 revolves around its biological activity. Preliminary studies suggest that it may exhibit anti-inflammatory and antimicrobial properties, though further clinical validation is required. Another hot topic is its potential role in cancer research, where sulfonamide-based compounds are being investigated for their ability to modulate cellular pathways.

In summary, methyl 3-ethyl-5-{[2-(thiophen-2-yl)ethyl]sulfamoyl}-1H-pyrazole-4-carboxylate represents a promising area of research with broad implications for healthcare and technology. Its unique combination of heterocyclic motifs and functional groups positions it as a valuable tool for scientists exploring next-generation solutions in life sciences and material engineering.